Cas no 1806726-76-0 (Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806726-76-0
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4833998
• Update Time: 2025-06-09

Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9F6NO4/c1-2-21-7(19)4-5-3-6(10(12,13)14)8(20)9(18-5)22-11(15,16)17/h3,20H,2,4H2,1H3
• InChI Key： POLYPHSNCSQOMW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(C=1)CC(=O)OCC)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3.1
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-Hydroxy-2-(Trifluoromethoxy)-4-(Trifluoromethyl)Pyridine-6-Acetate: A Comprehensive Overview

Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate, with the CAS number 1806726-76-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups. These substituents contribute to its intriguing chemical properties and potential applications in drug development and advanced materials.

The pyridine ring serves as the core structure of this compound, with the hydroxyl group at position 3, the trifluoromethoxy group at position 2, and the trifluoromethyl group at position 4. The acetate ester group is attached at position 6 of the pyridine ring. This arrangement creates a molecule with significant steric and electronic complexity, making it an interesting subject for both theoretical and experimental studies. Recent research has focused on understanding how these substituents influence the compound's reactivity, stability, and bioavailability.

One of the most compelling aspects of Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate is its potential as a precursor in drug design. The trifluoromethyl and trifluoromethoxy groups are known to enhance lipophilicity and improve pharmacokinetic profiles, which are critical for drug candidates. Additionally, the hydroxyl group at position 3 provides a site for further functionalization, enabling chemists to explore various derivatives with enhanced biological activity.

Recent studies have also highlighted the importance of this compound in materials science. The presence of highly electronegative fluorine atoms in the trifluoromethyl and trifluoromethoxy groups imparts unique electronic properties to the molecule. These properties make it a promising candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and organic photovoltaic cells. Researchers are actively investigating how these groups influence the electronic transitions and charge transport properties of the compound.

The synthesis of Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by successive substitutions to introduce the hydroxyl, trifluoromethoxy, and trifluoromethyl groups. The final step involves esterification to attach the acetate group at position 6. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, its ability to modulate specific enzyme activities suggests potential applications in anti-inflammatory and anti-cancer therapies. However, further studies are required to fully understand its pharmacological profile and safety profile.

Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate also exhibits interesting physical properties that make it suitable for use in advanced materials. Its high thermal stability and excellent solubility in organic solvents make it an attractive candidate for use in polymer composites and high-performance coatings. Researchers are exploring how these properties can be optimized for industrial applications.

In conclusion, Ethyl 3-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, continue to drive interest in this molecule. As research progresses, it is likely that new insights into its properties will emerge, further expanding its utility in both medicinal chemistry and materials science.